Cas no 920011-49-0 (L-Lysine, L-leucyl-L-seryl-L-prolyl-L-lysyl-L-lysyl-)

• Product Name: L-Lysine, L-leucyl-L-seryl-L-prolyl-L-lysyl-L-lysyl-
• CAS No: 920011-49-0
• MF: C₃₂H₆₁N₉O₈
• MW: 699.882247686386
• CID: 759791
• PubChem ID: 71424454
• Update Time: 2025-04-19

L-Lysine, L-leucyl-L-seryl-L-prolyl-L-lysyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-leucyl-L-seryl-L-prolyl-L-lysyl-L-lysyl-
• (2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoic acid
• DTXSID50843247
• L-Leucyl-L-seryl-L-prolyl-L-lysyl-L-lysyl-L-lysine
• 920011-49-0

• Inchi： 1S/C32H61N9O8/c1-20(2)18-21(36)27(43)40-25(19-42)31(47)41-17-9-13-26(41)30(46)38-23(11-4-7-15-34)28(44)37-22(10-3-6-14-33)29(45)39-24(32(48)49)12-5-8-16-35/h20-26,42H,3-19,33-36H2,1-2H3,(H,37,44)(H,38,46)(H,39,45)(H,40,43)(H,48,49)/t21-,22-,23-,24-,25-,26-/m0/s1
• InChI Key： HTYLFOLDRDRFAV-FRSCJGFNSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CO)NC([C@H](CC(C)C)N)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CCCCN)=O)CCCCN

Computed Properties

• Exact Mass: 699.46430994g/mol
• Monoisotopic Mass: 699.46430994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 25
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 298Ų